Cas no 943894-99-3 ({[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine)

{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine structure
943894-99-3 structure
Product Name:{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine
CAS No:943894-99-3
MF:C7H8N4
MW:148.16522026062
MDL:MFCD22394732
CID:1090396
PubChem ID:59462681
Update Time:2024-10-25

{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyridin-6-ylmethanamine
    • [1,2,4]Triazolo[1,5-a]pyridine-6-methanamine
    • [[1,2,4]Triazolo[1,5-a]pyridin-6-yl]methanamine
    • {[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine
    • AKOS022175646
    • MFCD22394732
    • DTXSID30732125
    • DA-31803
    • 943894-99-3
    • 1-([1,2,4]Triazolo[1,5-a]pyridin-6-yl)methanamine
    • BWYNVMZVYPDEIC-UHFFFAOYSA-N
    • 1-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine
    • SCHEMBL2177498
    • EN300-1592163
    • CS-D1324
    • MDL: MFCD22394732
    • Inchi: 1S/C7H8N4/c8-3-6-1-2-7-9-5-10-11(7)4-6/h1-2,4-5H,3,8H2
    • InChI Key: BWYNVMZVYPDEIC-UHFFFAOYSA-N
    • SMILES: N1=C2N(C=C(CN)C=C2)N=C1

Computed Properties

  • Exact Mass: 148.074896272g/mol
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 56.2Ų

{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine Pricemore >>

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{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Ethanol ;  2 h, rt
Reference
Discovery of (S)-1-(1-(Imidazo[1,2-a]pyridin-6-yl)ethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-[1,2,3]triazolo[4,5-b]pyrazine (Volitinib) as a Highly Potent and Selective Mesenchymal-Epithelial Transition Factor (c-Met) Inhibitor in Clinical Development for Treatment of Cancer
Jia, Hong; Dai, Guangxiu; Weng, Jianyang; Zhang, Zhulin; Wang, Qing; et al, Journal of Medicinal Chemistry, 2014, 57(18), 7577-7589

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ;  2 h, rt
Reference
Preparation of triazolo[b]pyridine and triazolo[b]pyrazine derivatives as antitumor agents
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Ethanol ;  2 h, rt
Reference
Preparation of triazolopyrazine derivatives and analogs for use as c-MET kinase activity inhibitors
, World Intellectual Property Organization, , ,

{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine Raw materials

{[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine Preparation Products

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